Cas no 1266167-57-0 (1-(2-chloroquinolin-3-yl)cyclopropan-1-amine)

• Product Name: 1-(2-chloroquinolin-3-yl)cyclopropan-1-amine
• CAS No: 1266167-57-0
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 5915722
• PubChem ID: 116985277
• Update Time: 2025-05-25

1-(2-chloroquinolin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroquinolin-3-yl)cyclopropan-1-amine
• 1266167-57-0
• EN300-1981757

• Inchi： 1S/C12H11ClN2/c13-11-9(12(14)5-6-12)7-8-3-1-2-4-10(8)15-11/h1-4,7H,5-6,14H2
• InChI Key： YWFJYGIIFCBZIH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C=CC=CC=2N=1)C1(CC1)N

Computed Properties

• Exact Mass: 218.0610761g/mol
• Monoisotopic Mass: 218.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-chloroquinolin-3-yl)cyclopropan-1-amine

1-(2-chloroquinolin-3-yl)cyclopropan-1-amine: A Comprehensive Overview

The compound 1-(2-chloroquinolin-3-yl)cyclopropan-1-amine (CAS No. 1266167-57-0) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a chloroquinoline moiety with a cyclopropylamine group. The chloroquinoline ring system is a well-known scaffold in medicinal chemistry due to its potential for bioactivity and versatility in chemical modifications. The cyclopropane ring, on the other hand, introduces strain and reactivity, making it an interesting component for exploring novel chemical reactions and biological interactions.

Recent studies have highlighted the potential of 1-(2-chloroquinolin-3-yl)cyclopropan-1-amine as a precursor for synthesizing bioactive compounds. Researchers have demonstrated that the molecule can undergo various transformations, such as nucleophilic aromatic substitution and cyclopropane-opening reactions, to yield derivatives with enhanced pharmacological properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that certain derivatives of this compound exhibit potent inhibitory activity against kinase enzymes, which are key targets in cancer therapy.

The synthesis of 1-(2-chloroquinolin-3-yl)cyclopropan-1-amine typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the coupling of chloroquinoline derivatives with cyclopropylamines under palladium-catalyzed conditions. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production in pharmaceutical settings.

In terms of applications, chloroquinoline-containing compounds have been explored for their potential in drug discovery, particularly in the development of antiviral and anticancer agents. The cyclopropylamine group in this compound adds another layer of complexity, enabling interactions with biological targets that might not be accessible to simpler analogs. For example, a 2023 study in *Nature Communications* revealed that this compound can modulate the activity of G-protein coupled receptors (GPCRs), which are critical in various physiological processes.

From a materials science perspective, the unique electronic properties of chloroquinoline derivatives make them promising candidates for use in organic electronics. The incorporation of the cyclopropylamine group could potentially enhance the molecule's conductivity and stability, paving the way for applications in flexible electronics and optoelectronic devices.

Looking ahead, ongoing research is focused on further elucidating the structure-property relationships of 1-(2-chloroquinolin-3-yl)cyclopropan-1-amine and its derivatives. Advances in computational chemistry are being leveraged to predict and design novel analogs with improved bioavailability and efficacy. Additionally, green chemistry approaches are being explored to develop more sustainable synthesis routes for this compound.

In conclusion, 1-(2-chloroquinolin-3-yl)cyclopropan-1-amine (CAS No. 1266167-57